Cas no 177468-85-8 (Aglain C)

• Product Name: Aglain C
• CAS No: 177468-85-8
• MF: C₃₆H₄₂N₂O₈
• MW: 630.727290630341
• CID: 1080721
• PubChem ID: 131637770
• Update Time: 2025-04-20

Aglain C Chemical and Physical Properties

Names and Identifiers

• Aglain C
• AGLAINE C
• [ "" ]
• 177468-85-8
• DA-70639
• (2S)-N-[(2S)-1-[(1S,9S,10S,11R,12R)-1,12-dihydroxy-3,5-dimethoxy-9-(4-methoxyphenyl)-10-phenyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene-11-carbonyl]pyrrolidin-2-yl]-2-methylbutanamide
• Butanamide, 2-methyl-N-[(2S)-1-[[(2S,3S,4R,5S,10R)-2,3,4,5-tetrahydro-5,10-dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)-3-phenyl-2,5-methano-1-benzoxepin-4-yl]carbonyl]-2-pyrrolidinyl]-, (2S)-
• AKOS040761322

• Inchi： 1S/C36H42N2O8/c1-6-21(2)32(39)37-28-13-10-18-38(28)33(40)31-29(22-11-8-7-9-12-22)36(23-14-16-24(43-3)17-15-23)34(41)35(31,42)30-26(45-5)19-25(44-4)20-27(30)46-36/h7-9,11-12,14-17,19-21,28-29,31,34,41-42H,6,10,13,18H2,1-5H3,(H,37,39)/t21-,28-,29+,31-,34+,35+,36+/m0/s1
• InChI Key： KPCVKSYNYMIDEN-JQCYSCQSSA-N
• SMILES： O1C2C=C(C=C(C=2[C@@]2([C@H]([C@@]1(C1C=CC(=CC=1)OC)[C@H](C1C=CC=CC=1)[C@H]2C(N1CCC[C@H]1NC([C@@H](C)CC)=O)=O)O)O)OC)OC

Computed Properties

• Exact Mass: 630.29400
• Monoisotopic Mass: 630.29411630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 839.9±65.0 °C at 760 mmHg
• Flash Point: 461.8±34.3 °C
• Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
• PSA: 126.79000
• LogP: 4.40200
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Aglain C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids